Cas no 1305208-04-1 (2-(bromomethyl)-2-methylOxetane)

2-(bromomethyl)-2-methylOxetane Chemical and Physical Properties
Names and Identifiers
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- 2-(bromomethyl)-2-methylOxetane
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- SMILES: CC1(CBr)CCO1
2-(bromomethyl)-2-methylOxetane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P027CBV-100mg |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 100mg |
$485.00 | 2023-12-22 | |
Aaron | AR027CK7-10g |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 10g |
$5850.00 | 2023-12-16 | |
Aaron | AR027CK7-250mg |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 250mg |
$695.00 | 2025-02-15 | |
1PlusChem | 1P027CBV-1g |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 1g |
$1281.00 | 2023-12-22 | |
1PlusChem | 1P027CBV-250mg |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 250mg |
$664.00 | 2023-12-22 | |
1PlusChem | 1P027CBV-5g |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 5g |
$3595.00 | 2023-12-22 | |
1PlusChem | 1P027CBV-2.5g |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 2.5g |
$2449.00 | 2023-12-22 | |
Aaron | AR027CK7-100mg |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 100mg |
$496.00 | 2025-02-15 | |
Aaron | AR027CK7-5g |
2-(bromomethyl)-2-methyloxetane |
1305208-04-1 | 95% | 5g |
$3955.00 | 2025-03-11 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1942030-1g |
2-(Bromomethyl)-2-methyloxetane |
1305208-04-1 | 97% | 1g |
¥8322.00 | 2024-08-09 |
2-(bromomethyl)-2-methylOxetane Related Literature
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D. R. Dinsdale,A. J. Lough,M. T. Lemaire Dalton Trans., 2015,44, 11077-11082
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
Additional information on 2-(bromomethyl)-2-methylOxetane
2-(Bromomethyl)-2-MethylOxetane: A Comprehensive Overview
2-(Bromomethyl)-2-MethylOxetane (CAS No. 1305208-04-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its unique structure and properties, plays a pivotal role in various applications, from pharmaceuticals to advanced materials synthesis. The oxetane ring system, which is a four-membered cyclic ether, forms the core of this molecule, while the bromomethyl and methyl substituents add functional diversity.
The synthesis of 2-(Bromomethyl)-2-MethylOxetane involves a series of carefully controlled reactions that highlight its chemical reactivity. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making it more accessible for industrial applications. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in harsh chemical environments.
One of the most promising applications of 2-(Bromomethyl)-2-MethylOxetane lies in its use as an intermediate in organic synthesis. Its bromomethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions that are fundamental in constructing complex molecules. This property has been leveraged in the development of novel pharmaceutical agents, where precise control over molecular architecture is critical.
Recent advancements in polymer chemistry have also highlighted the potential of 2-(Bromomethyl)-2-MethylOxetane as a building block for high-performance polymers. Researchers have demonstrated that this compound can be polymerized under specific conditions to form materials with exceptional mechanical and thermal properties. These polymers are being explored for use in aerospace, automotive, and electronic industries, where durability and lightweight are paramount.
In addition to its synthetic applications, 2-(Bromomethyl)-2-MethylOxetane has shown promise in catalytic processes. Its ability to act as a catalyst support or ligand has been investigated in various contexts, including asymmetric catalysis and enzyme mimicry. These findings underscore its versatility and potential to revolutionize catalytic technologies.
The environmental impact of 2-(Bromomethyl)-2-MethylOxetane has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. Preliminary results indicate that the compound exhibits low toxicity and biodegrades under specific conditions, making it a more eco-friendly alternative to traditional chemicals.
Looking ahead, the continued exploration of 2-(Bromomethyl)-2-MethylOxetane is expected to unlock new avenues for innovation across multiple disciplines. Its unique combination of chemical reactivity, structural versatility, and favorable environmental profile positions it as a key player in the development of next-generation materials and technologies.
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